Cas no 2197909-45-6 (5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide)

• Product Name: 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide
• CAS No: 2197909-45-6
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 5071312
• Update Time: 2025-10-31

5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide
• 5-(8-chloroisoquinolin-3-yl)-N-methylpyridine-2-carboxamide

• Inchi： 1S/C16H12ClN3O/c1-18-16(21)14-6-5-11(8-19-14)15-7-10-3-2-4-13(17)12(10)9-20-15/h2-9H,1H3,(H,18,21)
• InChI Key： SUOBTVRYZZKWON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(C3C=NC(C(NC)=O)=CC=3)=NC=C21

Computed Properties

• Exact Mass: 297.0668897 g/mol
• Monoisotopic Mass: 297.0668897 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.9
• Molecular Weight: 297.74

Additional information on 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide

5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide: A Comprehensive Overview

5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide, also known by its CAS number 2197909-45-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by an isoquinoline ring system substituted with a chlorine atom at position 8 and a picolinamide group at position 3. The picolinamide moiety is further modified with an N-methyl group, adding complexity to its structure and potentially enhancing its bioactivity.

The synthesis of 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide involves a series of carefully designed organic reactions. The starting material is typically an isoquinoline derivative, which undergoes substitution reactions to introduce the chlorine atom at position 8. Subsequent steps involve the attachment of the picolinamide group, followed by methylation to form the N-methyl derivative. These reactions are optimized to ensure high yield and purity, making the compound suitable for further biological studies.

Recent studies have highlighted the potential of 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide as a candidate for drug development. Its isoquinoline core is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. The substitution pattern in this compound, particularly the presence of the chlorine atom and the N-methyl group, has been shown to influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining the compound's suitability as a therapeutic agent.

In terms of biological activity, 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide has demonstrated promising results in vitro assays. For instance, it has shown potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, preliminary studies suggest that this compound may possess antiproliferative effects on cancer cells, making it a potential candidate for anticancer drug development.

The structural features of 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide also make it a valuable tool in medicinal chemistry research. Its isoquinoline ring system serves as a scaffold for further functionalization, allowing researchers to explore various substitution patterns and their impact on bioactivity. This versatility has led to its use as a lead compound in drug discovery programs targeting a wide range of diseases.

In conclusion, 5-(8-Chloroisoquinolin-3-yl)-N-methylpicolinamide represents an exciting advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in drug discovery and development efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of therapeutic interventions for various diseases.